Cas no 141704-95-2 ((1-Methylcyclohexyl)(piperazin-1-yl)methanone)

• Product Name: (1-Methylcyclohexyl)(piperazin-1-yl)methanone
• CAS No: 141704-95-2
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 2774429
• PubChem ID: 21184028
• Update Time: 2025-04-21

(1-Methylcyclohexyl)(piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7794343
• (1-Methylcyclohexyl)(piperazin-1-yl)methanone
• 141704-95-2
• Methanone, (1-methylcyclohexyl)-1-piperazinyl-
• DTXSID60611176

• Inchi： 1S/C12H22N2O/c1-12(5-3-2-4-6-12)11(15)14-9-7-13-8-10-14/h13H,2-10H2,1H3
• InChI Key： NEDUBQZMTKVUSV-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCCC1)N1CCNCC1

Computed Properties

• Exact Mass: 210.173213330Da
• Monoisotopic Mass: 210.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų